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Compound of Interest

Compound Name: YCT529

CAS No.: 2863670-66-8

Cat. No.: B15542941

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing and administration of

YCT529, a promising non-hormonal male contraceptive candidate, in mouse models. The

information is compiled from preclinical studies and is intended to guide researchers in

designing and executing their own in vivo experiments.

Introduction
YCT529 is a potent and selective antagonist of the retinoic acid receptor alpha (RAR-α)[1].

RAR-α is a nuclear receptor that plays a critical role in spermatogenesis, the process of sperm

production. By inhibiting RAR-α, YCT529 disrupts the development of sperm cells, leading to

reversible infertility. Preclinical studies in mice have demonstrated that orally administered

YCT529 is 99% effective in preventing pregnancy without observable side effects, and fertility

is restored within four to six weeks after cessation of treatment[1][2][3].
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The following tables summarize the key quantitative data from preclinical studies of YCT529 in

mouse models.

Table 1: Dosing Regimens and Efficacy
Dosing
Regimen

Duration
Efficacy in
Preventing
Pregnancy

Reversibility
(Restoration of
Fertility)

Reference

10 mg/kg/day

(oral)
4 weeks 99%

4-6 weeks post-

cessation
[2][4]

20 mg/kg/day

(oral)
2 weeks Not specified

Slower recovery

compared to 10

mg/kg dose

[4]

Table 2: Pharmacokinetic Parameters in CD-1 Mice
Parameter Value Conditions Reference

Dose 10 mg/kg
Single oral

administration
[5]

Peak Plasma Level

(Cmax)
907 ng/mL (2 µM) - [5]

Time to Peak Plasma

Level (Tmax)
30 minutes - [5]

Systemic Half-life

(t1/2)
6.1 hours - [5]

Signaling Pathway
YCT529 acts on the retinoic acid signaling pathway, which is essential for spermatogenesis.

The following diagram illustrates the mechanism of action.
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Caption: Mechanism of action of YCT529 in the retinoic acid signaling pathway.

Experimental Protocols
Preparation of YCT529 for Oral Administration
This protocol describes the preparation of a YCT529 suspension for oral gavage in mice.

Materials:

YCT529 powder

Sterile 0.85% saline solution

Sterile microcentrifuge tubes

Vortex mixer

Analytical balance

Procedure:

Calculate the required amount of YCT529: Based on the desired dose (e.g., 10 mg/kg) and

the body weight of the mice, calculate the total mass of YCT529 needed.

Weigh the YCT529 powder: Accurately weigh the calculated amount of YCT529 powder

using an analytical balance.
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Prepare the suspension:

Transfer the weighed YCT529 powder into a sterile microcentrifuge tube.

Add the required volume of sterile 0.85% saline to achieve the desired final concentration.

The dosing volume for oral gavage in mice is typically 5 mL/kg.

For example, to prepare a solution for a 25g mouse at a 10 mg/kg dose with a 5 mL/kg

dosing volume, you would need 0.25 mg of YCT529 in 0.125 mL of saline.

Homogenize the suspension: Vortex the tube vigorously for 1-2 minutes until a uniform

suspension is achieved.

Fresh Preparation: It is crucial to prepare the YCT529 suspension fresh each day of dosing

to ensure its stability and efficacy.

Oral Administration via Gavage
This protocol outlines the procedure for administering the prepared YCT529 suspension to

mice via oral gavage.

Materials:

Prepared YCT529 suspension

Appropriately sized oral gavage needles (e.g., 20-gauge, 1.5-inch, ball-tipped)

1 mL syringes

Animal scale

Procedure:

Animal Handling: Handle the mice gently but firmly to minimize stress. Proper restraint

techniques are essential for safe and accurate administration.

Dose Calculation: Weigh each mouse immediately before dosing to calculate the precise

volume of the YCT529 suspension to be administered.
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Loading the Syringe: Draw the calculated volume of the freshly prepared YCT529
suspension into a 1 mL syringe fitted with a gavage needle. Ensure there are no air bubbles

in the syringe.

Gavage Procedure:

Gently restrain the mouse with one hand, allowing the head and neck to be slightly

extended.

Carefully insert the gavage needle into the mouth, passing it over the tongue towards the

esophagus. The needle should pass with minimal resistance. Caution: Incorrect placement

can lead to aspiration into the lungs.

Slowly and steadily depress the syringe plunger to deliver the suspension into the

stomach.

Gently remove the gavage needle.

Post-administration Monitoring: Monitor the mouse for a few minutes after administration to

ensure there are no signs of distress, such as choking or difficulty breathing.

Frequency: For chronic studies, this procedure is typically performed once daily.

Experimental Workflow
The following diagram outlines a typical experimental workflow for evaluating the contraceptive

efficacy of YCT529 in male mice.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15542941/docs?utm_src=pdf-body#application-notes-and-protocols-dosing-and-administration-of-yct529-in-mouse-models
https://www.benchchem.com/product/b15542941/docs?utm_src=pdf-body#application-notes-and-protocols-dosing-and-administration-of-yct529-in-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542941?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Treatment

Treatment Phase

Mating Trial

Post-Treatment / Recovery

Animal Acclimatization
(1 week)

Baseline Fertility Assessment
(Optional)

Daily Oral Gavage with YCT529
(e.g., 10 mg/kg/day for 4 weeks)

Cohousing with Female Mice
(e.g., 1 male to 2 females)

Monitor for Pregnancies

Cessation of YCT529 Dosing

Recovery Mating Trials
(Assess return to fertility)

Terminal Endpoint
(Tissue collection, sperm analysis, etc.)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15542941/docs?utm_src=pdf-body-img#application-notes-and-protocols-dosing-and-administration-of-yct529-in-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542941?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A typical experimental workflow for assessing the contraceptive efficacy of YCT529 in

mice.

Disclaimer: These protocols and application notes are for informational purposes only and

should be adapted to specific experimental designs and institutional guidelines. All animal

experiments must be conducted in accordance with approved protocols from the Institutional

Animal Care and Use Committee (IACUC).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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